Cas no 2138108-45-7 (3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one
• CAS No: 2138108-45-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6429124
• PubChem ID: 165496807
• Update Time: 2025-06-09

3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158912
• 3-[(butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one
• 2138108-45-7
• 3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C13H25NO/c1-6-10(2)14(5)12-9-11(15)7-8-13(12,3)4/h10,12H,6-9H2,1-5H3
• InChI Key： IERNVOVAEMQTFQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)N(C)C(C)CC

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one

3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one (CAS No. 2138108-45-7): A Comprehensive Overview

3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one (CAS No. 2138108-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexanones and is characterized by its substituted amino and dimethyl groups, which confer specific chemical and biological properties.

The molecular structure of 3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one is composed of a cyclohexane ring with a ketone group at the 1-position, two methyl groups at the 4-position, and an amino group at the 3-position. The amino group is further substituted with a butan-2-yl and a methyl group, which are key contributors to its pharmacological activity. The presence of these functional groups provides the compound with a high degree of structural flexibility and potential for interaction with various biological targets.

Recent studies have focused on the synthesis and characterization of 3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclohexane ring and introduce the desired substituents. This method has been shown to yield high purity products with excellent yields, making it a preferred synthetic route for large-scale production.

In terms of biological activity, 3-[(Butan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-one has demonstrated promising results in several preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

The mechanism of action of 3-[(Butan-2-yl)(methyl)amino)-4,4-dimethylcyclohexan-1-one is believed to involve its ability to modulate specific signaling pathways within cells. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. This inhibition leads to a reduction in the expression of inflammatory genes and subsequent alleviation of symptoms associated with inflammatory diseases.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-[(Butan-2-yl)(methyl)amino)-4,4-dimethylcyclohexan-1-one. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease states.

Beyond its anti-inflammatory and analgesic properties, 3-[(Butan-2-yl)(methyl)amino)-4,4-dimethylcyclohexan-1-one has also shown potential in other areas of research. For example, studies have suggested that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it an intriguing candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of 3-[(Butan-2-yl)(methyl)amino)-4,4-dimethylcyclohexan-1-one as a therapeutic agent is an ongoing process that involves multidisciplinary efforts from chemists, biologists, and clinicians. The compound's unique structure and diverse biological activities make it an exciting area of research with significant potential for future applications in medicine.

In conclusion, 3-[(Butan-2-y)(methy)amin)--dimety--dime (CAS No. 2138108-45-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus for further research and development in the field of medicinal chemistry.